Cas no 1071717-39-9 (ethyl [N'-(2-ethoxy-2-oxoacetyl)hydrazinecarbonyl]formate)

• Product Name: ethyl [N'-(2-ethoxy-2-oxoacetyl)hydrazinecarbonyl]formate
• CAS No: 1071717-39-9
• MF: C₈H₁₂N₂O₆
• MW: 232.190682411194
• CID: 6398369
• PubChem ID: 122714809
• Update Time: 2025-05-22

ethyl [N'-(2-ethoxy-2-oxoacetyl)hydrazinecarbonyl]formate Chemical and Physical Properties

Names and Identifiers

• 1071717-39-9
• Ethyl 2-[2-(2-ethoxy-2-oxoacetyl)hydrazinyl]-2-oxoacetate
• EN300-7465517
• AKOS027473658
• ethyl [N'-(2-ethoxy-2-oxoacetyl)hydrazinecarbonyl]formate

• Inchi： 1S/C8H12N2O6/c1-3-15-7(13)5(11)9-10-6(12)8(14)16-4-2/h3-4H2,1-2H3,(H,9,11)(H,10,12)
• InChI Key： JOKAFWIZKBQVAS-UHFFFAOYSA-N
• SMILES： O(C(C(NNC(C(=O)OCC)=O)=O)=O)CC

Computed Properties

• Exact Mass: 232.06953611g/mol
• Monoisotopic Mass: 232.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 111Ų

Additional information on ethyl [N'-(2-ethoxy-2-oxoacetyl)hydrazinecarbonyl]formate

Ethyl [N'-(2-Ethoxy-2-Oxoacetyl)Hydrazinecarbonyl]Formate: A Comprehensive Overview

Ethyl [N'-(2-Ethoxy-2-Oxoacetyl)Hydrazinecarbonyl]Formate, with the CAS number 1071717-39-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as ethyl hydrazinecarbonyl formate, is a derivative of hydrazine and exhibits unique chemical properties due to its functional groups. The hydrazinecarbonyl group and the formate ester moiety contribute to its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, particularly in the development of high-performance polymers. Researchers have explored its ability to act as a building block for constructing polymeric networks with tailored mechanical and thermal properties. The formate ester group, in particular, has been shown to facilitate controlled polymerization reactions under mild conditions, making it a valuable precursor for sustainable materials.

In addition to its role in polymer chemistry, ethyl [N'-(2-Ethoxy-2-Oxoacetyl)Hydrazinecarbonyl]Formate has been investigated for its applications in catalysis. The compound's ability to coordinate with metal ions has led to the development of novel catalysts for organic transformations. For instance, recent findings demonstrate its effectiveness in accelerating the synthesis of bioactive molecules through metal-mediated pathways. This has opened new avenues for its use in drug discovery and green chemistry.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of hydrazine derivatives. The introduction of the ethoxy group and subsequent esterification steps are critical in determining the compound's final properties. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are highly sought after for chiral catalysis and enantioselective reactions.

From an environmental perspective, ethyl [N'-(2-Ethoxy-2-Oxoacetyl)Hydrazinecarbonyl]Formate has been evaluated for its biodegradability and ecological impact. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. This makes it a more eco-friendly alternative compared to traditional synthetic precursors.

In conclusion, ethyl [N'-(2-Ethoxy-2-Oxoacetyl)Hydrazinecarbonyl]Formate is a multifaceted compound with promising applications across various disciplines. Its unique chemical structure, combined with recent research advancements, positions it as a key player in the development of innovative materials and sustainable chemical processes.